Cas no 1248215-79-3 (5-Bromo-2-(butan-2-yloxy)pyridin-3-amine)

• Product Name: 5-Bromo-2-(butan-2-yloxy)pyridin-3-amine
• CAS No: 1248215-79-3
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• CID: 5712629
• PubChem ID: 61228302
• Update Time: 2025-05-22

5-Bromo-2-(butan-2-yloxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• AKOS010477811
• 1248215-79-3
• EN300-1296100
• 5-BROMO-2-(BUTAN-2-YLOXY)PYRIDIN-3-AMINE
• 3-Pyridinamine, 5-bromo-2-(1-methylpropoxy)-
• 5-Bromo-2-(butan-2-yloxy)pyridin-3-amine

• Inchi： 1S/C9H13BrN2O/c1-3-6(2)13-9-8(11)4-7(10)5-12-9/h4-6H,3,11H2,1-2H3
• InChI Key： BBBFUDFWWMVRHV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)N)OC(C)CC

Computed Properties

• Exact Mass: 244.02113g/mol
• Monoisotopic Mass: 244.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.400±0.06 g/cm3(Predicted)
• Boiling Point: 317.4±37.0 °C(Predicted)
• pka: 2.46±0.32(Predicted)

Additional information on 5-Bromo-2-(butan-2-yloxy)pyridin-3-amine

5-Bromo-2-(butan-2-yloxy)pyridin-3-amine (CAS No. 1248215-79-3): A Comprehensive Overview

5-Bromo-2-(butan-2-yloxy)pyridin-3-amine, also known by its CAS registry number 1248215-79-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse applications in drug discovery, agrochemicals, and advanced materials. The structure of 5-Bromo-2-(butan-2-yloxy)pyridin-3-amine features a pyridine ring substituted with a bromine atom at position 5, a butan-2-yloxy group at position 2, and an amine group at position 3. These substituents confer unique electronic and steric properties, making it a valuable molecule for various research and industrial applications.

The synthesis of 5-Bromo-2-(butan-2-yloxy)pyridin-3-amine typically involves multi-step organic reactions, including nucleophilic substitution, oxidation, and coupling processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the pyridine ring with high regioselectivity and yield. These methods not only enhance the scalability of the synthesis but also align with the growing demand for sustainable chemical processes.

In terms of applications, 5-Bromo-2-(butan-2-yloxy)pyridin-3_amine has shown potential in several areas. In medicinal chemistry, this compound has been explored as a lead molecule for the development of novel therapeutics targeting various diseases. For example, recent studies have demonstrated its ability to modulate key enzymes involved in neurodegenerative disorders such as Alzheimer's disease. The bromine substituent at position 5 plays a critical role in enhancing the compound's pharmacokinetic properties, including bioavailability and metabolic stability.

Beyond its therapeutic applications, 5-Bromo_2-(butan_2_yloxy)pyridin_3_amine has also been investigated for its potential in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Researchers have reported that incorporating this compound into conjugated polymers can significantly improve their charge transport properties, leading to enhanced device performance.

The toxicological profile of 5-Bromo_2-(butan_2_yloxy)pyridin_3_amine has also been a subject of recent studies. Initial findings suggest that it exhibits low acute toxicity in standard animal models, which is a favorable attribute for its potential use in pharmaceuticals and agrochemicals. However, further long-term toxicity studies are required to fully assess its safety profile.

In conclusion, 5-Bromo_2-(butan_2_yloxy)pyridin_3_amine (CAS No. 1248215_79_3) represents a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool for scientists and industry professionals alike. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.